1-[3-(4-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one

• IUPAC Name: 1-[5-(4-fluorophenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C20H17FN4O/c1-2-20(26)25-19(12-17(24-25)13-3-6-15(21)7-4-13)14-5-8-16-18(11-14)23-10-9-22-16/h3-11,19H,2,12H2,1H3
• InChI Key: QIWNTFJKPUWEAY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=C(C=C2)F)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C20H17FN4O
• Molecular Weight: 348.4 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound with many pharmaceutical and industrial applications. It’s a core unit in various drugs currently used as antibiotics, such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. The reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds gives the product as quinoxaline.

Molecular Structure Analysis

Quinoxaline is a white crystalline powder that occurs widely in natural products and many pharmaceutical ingredients. Structurally, quinoxaline is isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo various reactions, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinoxaline derivatives can vary widely. For instance, N-(3-Fluorophenyl)-2-(3-(4-methylthiazol-2-yl)-4-(quinoxalin-6-yl)-1H-pyrazol-1-yl)acetamide has a melting point of 212.1–213.5 °C.

Mechanism of Action

Target of Action

It’s known that quinoxaline derivatives, which this compound is a part of, have been reported to act against many targets, receptors, or microorganisms .

Mode of Action

Quinoxaline derivatives have been known to interact with their targets in a variety of ways, leading to different biological effects .

Biochemical Pathways

Quinoxaline derivatives have been reported to have a wide range of pharmacological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

A study on similar quinoxaline derivatives has shown that they possess good pharmacokinetics and drug-likeness behavior .

Result of Action

Quinoxaline derivatives have been reported to have a wide range of pharmacological activities, suggesting they may have multiple effects at the molecular and cellular level .

Action Environment

The synthesis of quinoxaline derivatives can be achieved by adopting green chemistry principles, suggesting that they may be designed with environmental considerations in mind .

Future Directions

Quinoxaline derivatives have a wide range of biological activities, making them promising candidates for further drug discovery. This review paves the way as a source of references for the further development of drug discovery in the wide spectrum of its biological importance.